Cas no 2228425-73-6 (1-(2-bromo-3-hydroxy-4-methoxyphenyl)-2-chloroethan-1-one)

• Product Name: 1-(2-bromo-3-hydroxy-4-methoxyphenyl)-2-chloroethan-1-one
• CAS No: 2228425-73-6
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 6570894
• PubChem ID: 165883803
• Update Time: 2025-05-24

1-(2-bromo-3-hydroxy-4-methoxyphenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-hydroxy-4-methoxyphenyl)-2-chloroethan-1-one
• EN300-1935975
• 2228425-73-6

• Inchi： 1S/C9H8BrClO3/c1-14-7-3-2-5(6(12)4-11)8(10)9(7)13/h2-3,13H,4H2,1H3
• InChI Key： FJZYMTDUSIVCPF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(CCl)=O)OC)O

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-bromo-3-hydroxy-4-methoxyphenyl)-2-chloroethan-1-one

1-(2-Bromo-3-Hydroxy-4-Methoxyphenyl)-2-Chloroethan-1-One: A Comprehensive Overview

1-(2-Bromo-3-Hydroxy-4-Methoxyphenyl)-2-Chloroethan-1-One, also known by its CAS registry number CAS No. 2228425-73-6, is a complex organic compound with a unique structure and diverse applications in various fields of chemistry and pharmacology. This compound is characterized by its phenyl ring substituted with bromine, hydroxyl, and methoxy groups, along with a ketone group attached to a chlorinated ethane moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and environmental chemistry.

The synthesis of 1-(2-Bromo-3-Hydroxy-4-Methoxyphenyl)-2-Chloroethan-1-One involves multi-step organic reactions, including nucleophilic substitutions, oxidation, and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most significant aspects of this compound is its biological activity. Studies have shown that 1-(2-Bromo-3-Hydroxy-4-Methoxyphenyl)-2-Chloroethan-1-One exhibits potent antioxidant properties due to the presence of hydroxyl and methoxy groups on the phenyl ring. These groups contribute to the molecule's ability to scavenge free radicals, making it a promising candidate for use in antioxidant therapies.

In addition to its antioxidant properties, this compound has demonstrated anti-inflammatory effects in preclinical studies. The bromine and chlorine substituents on the molecule play a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for its potential use as a drug candidate in treating inflammatory diseases.

The structural complexity of CAS No. 2228425-73-6 also makes it an interesting molecule for material science applications. Researchers have investigated its use as a building block for constructing advanced materials, such as polymers and nanoparticles. The ketone group in the molecule can undergo various condensation reactions, enabling the formation of cross-linked networks with tailored mechanical and thermal properties.

Recent studies have also explored the environmental fate of 1-(2-Bromo-3-Hydroxy-4-Methoxyphenyl)-2-Chloroethan-1-One. Understanding how this compound degrades in different environmental conditions is crucial for assessing its potential impact on ecosystems. Findings indicate that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation.

In conclusion, 1-(2-Bromo-3-Hydroxy-4-Methoxyphenyl)-Chloroethan-One, or CAS No. 736 is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool for future research and development in pharmacology, material science, and environmental chemistry.